9-(1,3-benzodioxol-5-ylmethyl)-3-benzyl-6-chloro-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one

• Molecular Formula: C27H22ClNO5
• Molecular Weight: 475.9 g/mol
• IUPAC Name: 9-(1,3-benzodioxol-5-ylmethyl)-3-benzyl-6-chloro-4-methyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• InChI: InChI=1S/C27H22ClNO5/c1-16-19-11-22(28)26-21(25(19)34-27(30)20(16)9-17-5-3-2-4-6-17)13-29(14-31-26)12-18-7-8-23-24(10-18)33-15-32-23/h2-8,10-11H,9,12-15H2,1H3
• InChI Key: GCUHMZMSOOBFBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C3CN(COC3=C(C=C12)Cl)CC4=CC5=C(C=C4)OCO5)CC6=CC=CC=C6

Description

The compound 9-(1,3-benzodioxol-5-ylmethyl)-3-benzyl-6-chloro-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one features a complex polycyclic architecture. Its core structure comprises a chromeno[8,7-e][1,3]oxazin system, a fused tricyclic framework integrating a chromene (benzopyran) moiety with a 1,3-oxazin ring. Key substituents include:

• A benzyl group at position 3, enhancing lipophilicity.
• Chloro and methyl groups at positions 6 and 4, respectively, which may influence steric and electronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

Common reagents used in these reactions include palladium catalysts, cesium carbonate, and various organic solvents .

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic routes to maximize yield and minimize costs. This could include the use of continuous flow reactors and advanced purification techniques to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

9-(1,3-Benzodioxol-5-ylmethyl)-3-benzyl-6-chloro-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can be used to remove oxygen-containing groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, allowing for further modification of the compound.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions can vary widely depending on the desired transformation but often involve controlled temperatures and specific solvents .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield hydroxylated derivatives, while substitution reactions could introduce new functional groups such as alkyl or aryl groups.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: Its unique structure may allow it to interact with biological targets, making it a candidate for drug discovery.

Medicine: Preliminary studies suggest it may have anticancer properties, making it a potential lead compound for the development of new therapies.

Industry: Its chemical stability and reactivity make it useful for the development of new materials and industrial processes.

Mechanism of Action

The mechanism of action of 9-(1,3-benzodioxol-5-ylmethyl)-3-benzyl-6-chloro-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one is not fully understood, but it is believed to involve interactions with specific molecular targets. These interactions can lead to the modulation of biological pathways, such as those involved in cell cycle regulation and apoptosis .

Comparison with Similar Compounds

Chromeno[2,3-d]pyrimidin-4-one Derivatives ()

• Core Structure: Chromeno-pyrimidinone (pyrimidinone fused to chromene).
• Substituents : Chlorobenzylidene and chlorophenyl groups (e.g., compound 4 in ).
• Substituents like 1,3-benzodioxol in the target compound contrast with chlorophenyl groups in ’s derivatives, impacting electronic and steric profiles .

Methanochromeno-Benzodioxocins ()

• Core Structure: Methano-bridged chromeno-benzodioxocin.
• Substituents : Multiple hydroxyl and dihydroxyphenyl groups.
• The 1,3-benzodioxol group in the target compound may offer superior oxidative stability compared to phenolic groups .

Pyrrolo[2,1-b]quinazolinone Derivatives ()

• Core Structure: Pyrrolo-quinazolinone fused system.
• Substituents: 4-(Dimethylamino)benzylidene.
• Key Differences: The quinazolinone core differs in ring size and heteroatom arrangement from the oxazin in the target compound. The dimethylamino group in ’s compound introduces strong electron-donating effects, whereas the target’s chloro and benzodioxol groups are electron-withdrawing or neutral .

Substituent Effects on Physicochemical Properties

Substituent	Target Compound	Analogues (Evidence)	Impact on Properties
1,3-Benzodioxol	Position 9	Absent in	Enhances lipophilicity and metabolic stability
Chlorophenyl	Absent	Present in	Increases electron-withdrawing character
Hydroxyl Groups	Absent	Abundant in	Elevates polarity and hydrogen-bond capacity
Benzyl/Benzylidene	Benzyl (C6H5CH2)	Benzylidene (CH=C6H4Cl)	Benzylidene may enhance π-π stacking

Crystallographic and Stability Considerations

• Target Compound: Predicted to exhibit aromatic stacking due to planar chromeno-oxazin core, similar to ’s quinazolinone, which shows intermolecular π-π interactions .
• Compounds : Chlorophenyl groups may promote halogen bonding, absent in the target compound.

Data Tables

Compound Name / ID	Core Structure	Key Substituents	Synthesis Method	Notable Properties	References
Target Compound	Chromeno[8,7-e][1,3]oxazin	1,3-Benzodioxolmethyl, benzyl, Cl, Me	Not specified	High lipophilicity (predicted)	-
Chromeno[2,3-d]pyrimidin-4-one (Ev1-4)	Chromeno-pyrimidinone	2-Chlorobenzylidene, 2-chlorophenyl	Reflux in acetic anhydride	Thermal stability, halogen bonding
Methanochromeno-Benzodioxocin (Ev3-10B)	Methanochromeno-benzodioxocin	Dihydroxyphenyl, hydroxyphenyl	Likely natural product derived	High polarity, antioxidant potential
Quinazolinone (Ev5)	Pyrrolo-quinazolinone	4-(Dimethylamino)benzylidene	Condensation with NaOMe	Aromatic stacking, fluorescence

Research Findings and Implications

• Solubility Challenges : Unlike hydroxyl-rich analogues (), the target compound’s lipophilicity may necessitate formulation optimization for bioavailability.
• Synthetic Scalability : and highlight the feasibility of cyclization and condensation strategies, which could guide scalable synthesis of the target compound.